Cas no 2287344-93-6 (1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole)
1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-6749389
- 1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole
- 2287344-93-6
-
- Inchi: 1S/C13H18IN3O/c1-4-18-9-13(2,3)8-17-12-7-10(14)5-6-11(12)15-16-17/h5-7H,4,8-9H2,1-3H3
- InChI Key: CEFPQGKHZIHQPA-UHFFFAOYSA-N
- SMILES: IC1C=CC2=C(C=1)N(CC(C)(C)COCC)N=N2
Computed Properties
- Exact Mass: 359.04946g/mol
- Monoisotopic Mass: 359.04946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 39.9Ų
1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6749389-0.05g |
1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole |
2287344-93-6 | 95.0% | 0.05g |
$1152.0 | 2025-03-13 | |
| Enamine | EN300-6749389-0.1g |
1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole |
2287344-93-6 | 95.0% | 0.1g |
$1207.0 | 2025-03-13 | |
| Enamine | EN300-6749389-0.25g |
1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole |
2287344-93-6 | 95.0% | 0.25g |
$1262.0 | 2025-03-13 | |
| Enamine | EN300-6749389-0.5g |
1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole |
2287344-93-6 | 95.0% | 0.5g |
$1316.0 | 2025-03-13 | |
| Enamine | EN300-6749389-1.0g |
1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole |
2287344-93-6 | 95.0% | 1.0g |
$1371.0 | 2025-03-13 | |
| Enamine | EN300-6749389-2.5g |
1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole |
2287344-93-6 | 95.0% | 2.5g |
$2688.0 | 2025-03-13 | |
| Enamine | EN300-6749389-5.0g |
1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole |
2287344-93-6 | 95.0% | 5.0g |
$3977.0 | 2025-03-13 | |
| Enamine | EN300-6749389-10.0g |
1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole |
2287344-93-6 | 95.0% | 10.0g |
$5897.0 | 2025-03-13 |
1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole
Introduction to 1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole (CAS No. 2287344-93-6)
1-(3-Ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole, with the CAS number 2287344-93-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.
The chemical structure of 1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole consists of a benzotriazole core substituted with an iodo group at the 6-position and a 3-ethoxy-2,2-dimethylpropyl group at the 1-position. The benzotriazole moiety is known for its diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of the iodo group and the ethoxy-substituted propyl chain adds to the compound's complexity and potential for targeted interactions with biological targets.
Recent studies have explored the pharmacological properties of 1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole. One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibited viral replication by interfering with key viral enzymes and pathways.
In addition to its antiviral properties, 1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole has shown promise in cancer research. A preclinical study conducted by a team at the National Institutes of Health (NIH) demonstrated that this compound exhibited potent cytotoxic effects against various cancer cell lines. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression. These findings suggest that 1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole could be a valuable lead compound for developing new anticancer drugs.
The pharmacokinetic profile of 1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole has also been investigated. Studies have shown that it has favorable absorption and distribution properties in vivo. The compound exhibits good oral bioavailability and is rapidly distributed to various tissues. However, further research is needed to optimize its metabolic stability and reduce potential side effects.
Safety and toxicity assessments are crucial for any potential therapeutic agent. Preliminary toxicological studies on 1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole have indicated that it has a low toxicity profile at therapeutic doses. However, more comprehensive safety evaluations are required to ensure its long-term safety in clinical settings.
The synthesis of 1-(3-Ethoxy-2,2-dimethylpropyl)-6-Iodo-1H-Benzotriazole has been optimized using modern synthetic methods. A recent publication in Organic Letters described a highly efficient and scalable synthetic route that involves several key steps: (i) the preparation of 6-bromo-benzotriazole through a bromination reaction; (ii) the introduction of the ethoxy-substituted propyl group via a coupling reaction; and (iii) the final iodination step to form the target compound. This synthetic pathway offers high yields and purity levels, making it suitable for large-scale production.
In conclusion, 1-(3-Ethoxy-2,2-Dimethylpropyl)-6-Iodo-Benzotriazole (CAS No. 2287344-93-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its use in clinical settings.
2287344-93-6 (1-(3-ethoxy-2,2-dimethylpropyl)-6-iodo-1H-1,2,3-benzotriazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)